Cas no 1131623-06-7 (4-(3-methylpiperazin-1-yl)benzoic acid)

• Product name: 4-(3-methylpiperazin-1-yl)benzoic acid
• CAS No: 1131623-06-7
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD11112683
• CID: 2155946
• PubChem ID: 44828693

4-(3-methylpiperazin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Carboxyphenyl)-3-methyl piperazine
• 4-(3-methylpiperazin-1-yl)benzoic acid
• DTXSID40660844
• DB-249887
• 1-(4-carboxyphenyl)-3-methyl piperazine
• SCHEMBL1922775
• 1131623-06-7
• AKOS015842748
• EN300-145025
• 1-(4-carboxyphenyl)-3-methylpiperazine

• MDL： MFCD11112683
• Inchi： InChI=1S/C12H16N2O2/c1-9-8-14(7-6-13-9)11-4-2-10(3-5-11)12(15)16/h2-5,9,13H,6-8H2,1H3,(H,15,16)
• InChI Key： PKNBKHTYYDFSER-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 220.121177757Da
• Monoisotopic Mass: 220.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines